5-(2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl)-2-(piperidin-1-yl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 5-[2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]-2-piperidin-1-yl-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C26H26N4O2S2/c31-20(19-11-10-17-7-2-3-8-18(17)15-19)16-30-25(32)23-24(22(28-30)21-9-6-14-33-21)34-26(27-23)29-12-4-1-5-13-29/h6,9-11,14-15H,1-5,7-8,12-13,16H2
• InChI Key: RUQHBBJTFAFOFR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC3=C(S2)C(=NN(C3=O)CC(=O)C4=CC5=C(CCCC5)C=C4)C6=CC=CS6
• Molecular Formula: C26H26N4O2S2
• Molecular Weight: 490.6 g/mol

Description

5-(2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl)-2-(piperidin-1-yl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-4(5H)-one is a useful research compound. Its molecular formula is C26H26N4O2S2 and its molecular weight is 490.64. The purity is usually 95%.
BenchChem offers high-quality 5-(2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl)-2-(piperidin-1-yl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl)-2-(piperidin-1-yl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Antitumor and Antioxidant Activities : Research on polyfunctionally substituted 5,6,7,8-tetrahydronaphthalene derivatives, which share structural similarities with the compound , has shown promising antitumor and antioxidant activities. These derivatives have been synthesized through various reactions and screened for their biological activities, demonstrating significant potential against liver cancer cells (HepG-2) and possessing antioxidant properties potentially higher than ascorbic acid (Hamdy et al., 2013).

• Anticancer Evaluation : Another study focused on the synthesis of (3-(naphthalen-1-yl)oxiran-2-yl)(5,6,7,8-tetrahydronaphthalen-2-yl)methanone derivatives, followed by reaction with various nucleophiles for anticancer evaluation. This research underlines the potential of such compounds as anticancer agents, further emphasizing the importance of structural derivatization in enhancing biological activity (Gouhar & Raafat, 2015).

• Antibacterial and Antifungal Properties : Novel chromone-pyrimidine coupled derivatives, featuring structural elements related to the compound of interest, were synthesized using an environmentally friendly, ionic liquid-promoted method. These compounds were evaluated for their in vitro antifungal and antibacterial activity, with some derivatives showing significant biological activity against a range of microorganisms. This study highlights the antimicrobial potential of such compounds, which could be leveraged in the development of new therapeutic agents (Tiwari et al., 2018).